Cas no 53252-21-4 (3,4-dimethylhex-4-en-2-one)
3,4-dimethylhex-4-en-2-one structure
Product Name:3,4-dimethylhex-4-en-2-one
CAS No:53252-21-4
MF:C8H14O
MW:126.196162700653
CID:1581655
PubChem ID:543627
Update Time:2025-04-21
3,4-dimethylhex-4-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethylhex-4-en-2-one
- 4-hexen-2-one, 3,4-dimethyl-
- LogP
- 3,4-Dimethyl-4-hexen-2-one
- DTXSID50871424
- 53252-21-4
- DB-304116
- DTXSID60337602
-
- Inchi: 1S/C8H14O/c1-5-6(2)7(3)8(4)9/h5,7H,1-4H3
- InChI Key: JREXONVOTZQSLT-UHFFFAOYSA-N
- SMILES: O=C(C)C(C)C(=CC)C
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.8538
- Melting Point: -66.9°C (estimate)
- Boiling Point: 189.35°C (estimate)
- Refractive Index: 1.4377
- PSA: 17.07
3,4-dimethylhex-4-en-2-one Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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